Cas no 2639442-65-0 (3-{(benzyloxy)carbonyl(propan-2-yl)amino}-2-methylbenzoic acid)

• Product Name: 3-{(benzyloxy)carbonyl(propan-2-yl)amino}-2-methylbenzoic acid
• CAS No: 2639442-65-0
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 5642311
• PubChem ID: 165903680
• Update Time: 2025-05-25

3-{(benzyloxy)carbonyl(propan-2-yl)amino}-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28229292
• 2639442-65-0
• 3-{[(benzyloxy)carbonyl](propan-2-yl)amino}-2-methylbenzoic acid
• 3-{(benzyloxy)carbonyl(propan-2-yl)amino}-2-methylbenzoic acid

• Inchi： 1S/C19H21NO4/c1-13(2)20(17-11-7-10-16(14(17)3)18(21)22)19(23)24-12-15-8-5-4-6-9-15/h4-11,13H,12H2,1-3H3,(H,21,22)
• InChI Key： HMAGQPLJBCUOTG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C1C=CC=C(C(=O)O)C=1C)C(C)C)=O

Computed Properties

• Exact Mass: 327.14705815g/mol
• Monoisotopic Mass: 327.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{(benzyloxy)carbonyl(propan-2-yl)amino}-2-methylbenzoic acid

3-{(Benzyloxy)carbonyl(propan-2-yl)amino}-2-methylbenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2639442-65-0, known as 3-{(benzyloxy)carbonyl(propan-2-yl)amino}-2-methylbenzoic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and latest research findings related to this compound.

Chemical Structure and Properties: The molecular formula of 3-{(benzyloxy)carbonyl(propan-2-yl)amino}-2-methylbenzoic acid is C₁₉H₂₅NO₅, with a molecular weight of 347.4 g/mol. The compound features a benzoic acid backbone substituted at the 3-position with a complex amide group and a methyl group at the 2-position. The amide group consists of a benzyloxy carbonyl (Cbz) moiety and a propan-2-yl (isopropyl) group, which introduces steric hindrance and enhances the molecule's stability. This structure makes the compound highly versatile for various chemical modifications and biological assays.

Synthesis Methods: The synthesis of 3-{(benzyloxy)carbonyl(propan-2-yl)amino}-2-methylbenzoic acid typically involves multi-step organic reactions, including nucleophilic acyl substitution, amide bond formation, and protecting group strategies. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, researchers have employed microwave-assisted synthesis to streamline the formation of the amide bond, leveraging the reactivity of benzyl carbamate derivatives.

Biological Activities: This compound has demonstrated promising biological activities in preclinical studies. It exhibits moderate inhibitory effects on certain enzymes, such as histone deacetylases (HDACs), which are key targets in cancer therapy. Additionally, studies have shown that 3-{(benzyloxy)carbonyl(propan-2-yl)amino}-2-methylbenzoic acid possesses anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases. Its selectivity towards specific biological targets underscores its potential as a lead compound in drug discovery.

Latest Research Findings: Recent research has focused on optimizing the pharmacokinetic profile of this compound to enhance its bioavailability. Scientists have explored various prodrug strategies and delivery systems to improve its solubility and stability in physiological conditions. For example, lipid-based nanoparticles have been used to encapsulate the compound, significantly increasing its absorption rate in vivo.

Moreover, computational chemistry techniques have been employed to predict the binding affinities of this compound with various protein targets. These studies have provided valuable insights into its molecular interactions, guiding further optimization efforts.

Future Perspectives: The continued exploration of 3-{(benzyloxy)carbonyl(propan-2-yl)amino}-2-methylbenzoic acid holds great promise for advancing therapeutic interventions. Its structural flexibility allows for further functionalization to target specific diseases or enhance efficacy. Collaborative efforts between chemists and biologists are expected to unlock new applications for this compound in both medical and industrial contexts.

In conclusion, 3-{(benzyloxy)carbonyl(propan-2-yl)amino}-2-methylbenzoic acid is a compelling molecule with diverse applications across multiple disciplines. As research progresses, it is anticipated that this compound will play an increasingly important role in addressing unmet medical needs and driving innovation in chemical sciences.